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Compound of Interest

Compound Name: N-Nitrosomorpholine

Cat. No.: B3434917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the solubility of N-
Nitrosomorpholine (NMOR) in various organic solvents. It includes troubleshooting guides

and frequently asked questions (FAQs) to assist researchers in their experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of N-Nitrosomorpholine (NMOR)?

A1: N-Nitrosomorpholine is a polar organic compound. It is completely soluble in water and

shows good solubility in polar organic solvents.[1][2] It is described as being soluble in organic

solvents generally.[3]

Q2: Is quantitative solubility data for NMOR in common organic solvents available?

A2: While qualitative descriptions of NMOR's solubility are available, comprehensive

quantitative data across a wide range of organic solvents is limited in publicly accessible

literature. The table below summarizes the available quantitative and qualitative data.

Q3: What are the key physical and chemical properties of NMOR relevant to its solubility?

A3: NMOR is typically a yellow crystalline solid or a golden liquid at room temperature.[4][5]

Key properties are listed below:
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Melting Point: 29°C[4][6]

Boiling Point: 225°C[4]

Appearance: Yellow crystals or gold liquid[4][5]

Stability: NMOR is stable but sensitive to light, especially UV light. It is incompatible with

strong oxidizing agents and should be refrigerated and stored in the dark.[4][5]

Q4: What are the primary safety concerns when handling N-Nitrosomorpholine?

A4: N-Nitrosomorpholine is classified as a probable human carcinogen and a mutagen.[6][7]

Therefore, it must be handled with extreme caution, using appropriate personal protective

equipment (PPE) and working in a well-ventilated area, preferably a fume hood. All handling

procedures should be in accordance with safety data sheet (SDS) recommendations.

Data Presentation: Solubility of N-
Nitrosomorpholine
The following table summarizes the known solubility of N-Nitrosomorpholine in water and

various organic solvents.
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Solvent
Chemical
Class

Quantitative
Solubility

Qualitative
Solubility

Citation(s)

Water Protic 1000 g/L at 24°C
Completely

soluble
[8]

Dimethyl

Sulfoxide

(DMSO)

Aprotic 100 mg/mL Soluble [4]

Methanol Protic Not Available Slightly soluble [9]

Ethanol Protic Not Available
Soluble in polar

organic solvents
[1]

Acetone Aprotic Not Available
Soluble in

organic solvents
[3]

Chloroform Aprotic Not Available
Soluble in polar

organic solvents
[1]

Dichloromethane Aprotic Not Available
Soluble in

organic solvents
[2]

Ethyl Acetate Aprotic Not Available
Soluble in

organic solvents
[3]

Acetonitrile Aprotic Not Available
Soluble in

organic solvents
[3]

Note: "Not Available" indicates that specific quantitative data was not found in the searched

literature.

Experimental Protocols
While a specific, standardized protocol for determining the solubility of N-Nitrosomorpholine
was not found, the following general methodology can be adapted from standard practices for

organic compounds.

Objective: To determine the solubility of N-Nitrosomorpholine in a specific organic solvent at a

given temperature.
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Materials:

N-Nitrosomorpholine (solid)

Selected organic solvent (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker with temperature control

Vortex mixer and/or sonicator

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) system for concentration analysis

Procedure:

Preparation of Saturated Solution: a. Add an excess amount of N-Nitrosomorpholine to a

vial containing a known volume of the selected organic solvent. The excess solid should be

clearly visible. b. Tightly cap the vial to prevent solvent evaporation. c. Place the vial in a

constant temperature bath or shaker set to the desired temperature (e.g., 25°C). d. Agitate

the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Periodically check for the presence of undissolved solid.

Sample Collection and Preparation: a. After the equilibration period, allow the vial to stand

undisturbed at the constant temperature for a short period to let the excess solid settle. b.

Carefully withdraw a known volume of the supernatant using a syringe. c. Immediately filter

the supernatant through a syringe filter into a clean, pre-weighed vial. This step is crucial to

remove any undissolved microcrystals.

Analysis: a. Determine the concentration of N-Nitrosomorpholine in the filtered solution

using a validated analytical method, such as HPLC or GC-MS. b. Prepare a calibration curve

using standard solutions of N-Nitrosomorpholine of known concentrations in the same
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solvent. c. From the calibration curve, determine the concentration of N-Nitrosomorpholine
in the saturated solution. This concentration represents the solubility of NMOR in that solvent

at the specified temperature.

Workflow for Solubility Determination:
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Preparation

Sampling

Analysis

Add excess NMOR to solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Allow solid to settle

Withdraw supernatant

Filter supernatant (0.22 µm)

Analyze filtrate by HPLC or GC-MS

Determine concentration from
calibration curve

Solubility value obtained
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Dissolution Issue Encountered

Incomplete Dissolution?

Precipitation After Filtration?

No

Check Equilibration Time
and Agitation

Yes

Inaccurate Analytical Results?

No

Minimize Temperature Changes
During Filtration

Yes

Issue Resolved

No, Resolved

Use Isotope-Labeled
Internal Standard

Yes

Verify Temperature Stability

Check Purity of
NMOR and Solvent

Prevent Solvent Evaporation

Optimize Chromatography

Protect from Light and
Check for Thermal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/nitrosamines.pdf
https://cymitquimica.com/cas/59-89-2/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3185221.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3185221.aspx
https://wap.guidechem.com/encyclopedia/n-nitrosomorpholine-dic346009.html
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://pubs.acs.org/doi/10.1021/acs.chemrestox.4c00234
https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t11/
https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t11/
https://adipogen.com/storeconfig/choose/store?destination=cdx-n0370-n-nitrosomorpholine-nmor.html
https://www.benchchem.com/product/b3434917#solubility-of-n-nitrosomorpholine-in-various-organic-solvents
https://www.benchchem.com/product/b3434917#solubility-of-n-nitrosomorpholine-in-various-organic-solvents
https://www.benchchem.com/product/b3434917#solubility-of-n-nitrosomorpholine-in-various-organic-solvents
https://www.benchchem.com/product/b3434917#solubility-of-n-nitrosomorpholine-in-various-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3434917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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